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Compound of Interest

4-Hydroxy-2-methyl-7-
Compound Name:
triffluoromethylquinoline

Cat. No.: B099916

Abstract: This document provides a comprehensive technical guide on the safe handling,
storage, and disposal of 4-Hydroxy-2-methyl-7-trifluoromethylquinoline (CAS No. 15912-
66-0). Synthesizing data from structurally analogous compounds and established chemical
safety principles, this guide is intended for researchers, scientists, and drug development
professionals. The protocol herein emphasizes a risk-based approach, detailing necessary
engineering controls, personal protective equipment, and emergency procedures to ensure
personnel safety and experimental integrity.

Compound Profile and Hazard Identification

4-Hydroxy-2-methyl-7-trifluoromethylquinoline is a substituted heterocyclic compound. Its
structure, featuring a quinoline core, a hydroxyl group, and a trifluoromethyl (CF3) group,
dictates its chemical reactivity, biological potential, and toxicological profile. Quinoline
derivatives are widely investigated for their broad biological activities, including anticancer and
antimalarial properties.[1][2] The trifluoromethyl group is known to enhance metabolic stability
and lipophilicity, which can potentiate a molecule's biological effect and its toxicological profile.

[3]

Chemical and Physical Properties
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Property Value Source
CAS Number 15912-66-0 [4]
Molecular Formula C11HsF3NO [4]
Molecular Weight 227.18 g/mol [4]
Appearance Off-white to yellow (5161
powder/crystal

Purity Typically 297% [4]
Solubility Slightly soluble in water [6]

Hazard Analysis Based on Structural Analogs

Direct, comprehensive toxicological data for 4-Hydroxy-2-methyl-7-trifluoromethylquinoline
is limited. Therefore, a conservative hazard assessment is derived from documented risks of
structurally similar compounds.

o Trifluoromethylated Quinolines: Compounds like 2-(Trifluoromethyl)quinoline are classified as
toxic if swallowed, causing severe skin and eye irritation, and respiratory irritation.[7] The
CFs group's strong electron-withdrawing nature and increased lipophilicity can contribute to
heightened toxicity.[3]

o Hydroxymethyl-Quinolines: Analogs such as 4-Hydroxy-2-methylquinoline and 6-Fluoro-4-
hydroxy-2-methylquinoline are known skin, eye, and respiratory irritants.[8] Some fluorinated
quinolines are classified as harmful if swallowed and can cause serious eye damage.[9]

Based on this analysis and supplier safety information, 4-Hydroxy-2-methyl-7-
trifluoromethylquinoline is designated with the signal word "Danger" and associated with
GHS pictograms for toxicity (GHS06) and corrosion (GHS05).[4]

Inferred GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[7]
H314/H315: Causes severe

Skin Corrosion/Irritation Category 1C/2 skin burns and eye damage /

Causes skin irritation[7][8]

Serious Eye Damage/Irritation Category 1

H318: Causes serious eye

damage|[9]

Specific Target Organ Toxicity Category 3

H335: May cause respiratory
irritation[7][8]

Risk Management: The Hierarchy of Controls

A systematic approach to safety requires implementing controls in a specific order of
effectiveness. This "Hierarchy of Controls" prioritizes eliminating hazards at their source. For a

chemical compound in a research setting, this hierarchy is adapted to minimize exposure.
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Hierarchy of Controls for Chemical Handling

Elimination
(Not feasible in research)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Fume Hood, Ventilated Enclosure)

Administrative Controls
(e.g., SOPs, Training, Designated Areas)

!

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)

Decontaminate
Glassware & Surfaces

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety and Handling of 4-Hydroxy-2-methyl-7-
trifluoromethylquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099916#safety-and-handling-of-4-hydroxy-2-methyl-
7-trifluoromethylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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